(2-(Cyclopropylmethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone

• IUPAC Name: [2-(cyclopropylmethoxy)pyridin-4-yl]-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N4O2/c25-20(18-5-7-22-19(12-18)26-15-16-3-4-16)24-10-8-23(9-11-24)14-17-2-1-6-21-13-17/h1-2,5-7,12-13,16H,3-4,8-11,14-15H2
• InChI Key: AVLUHKGAAOKHOP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=NC=CC(=C2)C(=O)N3CCN(CC3)CC4=CN=CC=C4
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

(2-(Cyclopropylmethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C20H24N4O2 and its molecular weight is 352.438. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Patel, Agravat, and Shaikh (2011) describe the synthesis of new pyridine derivatives and their antimicrobial activity. They focused on 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids and related amide derivatives, highlighting their variable and modest activity against bacteria and fungi Patel, Agravat, & Shaikh, 2011.

Pharmacokinetics and Metabolism

Sharma et al. (2012) explored the metabolism, excretion, and pharmacokinetics of a dipeptidyl peptidase IV inhibitor, which is structurally similar to the compound . This study provides insights into how such compounds are metabolized in different species Sharma et al., 2012.

Anticancer and Antituberculosis Studies

Mallikarjuna et al. (2014) synthesized derivatives of cyclopropyl] (piperazin-1-yl) methanone and tested them for anticancer and antituberculosis activities. Their results indicated significant activity against tuberculosis and certain cancer cell lines Mallikarjuna, Padmashali, & Sandeep, 2014.

G Protein-Coupled Receptor Antagonists

Romero et al. (2012) reported the synthesis and evaluation of small molecule antagonists of the G protein-coupled receptor NPBWR1 (GPR7). These compounds are relevant due to their subnanomolar potencies in functional and binding assays Romero et al., 2012.

Antitumor Activity

Andreani et al. (2008) synthesized compounds with two indole systems separated by a heterocycle, including pyridine or piperazine. They reported significant antitumor activity, especially in pyridine derivatives Andreani et al., 2008.

Dopaminergic and Serotoninergic Affinities

Swanson et al. (2009) synthesized molecules with a heterocyclic core and two basic functionalities, testing their affinity at the human histamine H3 receptor. Their research highlights the potential therapeutic uses of these compounds in neuropsychiatric disorders Swanson et al., 2009.